molecular formula C11H11FO4 B8352029 Dimethyl 5-fluoromethylisophthalate

Dimethyl 5-fluoromethylisophthalate

Cat. No.: B8352029
M. Wt: 226.20 g/mol
InChI Key: SMNKQEFUHYUXHQ-UHFFFAOYSA-N
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Description

Dimethyl 5-fluoromethylisophthalate is a useful research compound. Its molecular formula is C11H11FO4 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11FO4

Molecular Weight

226.20 g/mol

IUPAC Name

dimethyl 5-(fluoromethyl)benzene-1,3-dicarboxylate

InChI

InChI=1S/C11H11FO4/c1-15-10(13)8-3-7(6-12)4-9(5-8)11(14)16-2/h3-5H,6H2,1-2H3

InChI Key

SMNKQEFUHYUXHQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC(=C1)CF)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under Ar atmosphere, with ice-cooled, to a solution of dimethyl 5-hydroxymethylisophthalate (32) (3.36 g, 15.0 mmol) in CH2Cl2 (150 mL, 0.1 M solution) was slowly added dropwise (diethylamino)sulfur trifluoride (4.00 mL, 30.5 mmol), and stirred for 2 hours at a room temperature. TLC was used to confirm the progress of the reaction. Then, the reaction was quenched with MeOH (150 mL). The solvent was removed under reduced pressure. The residue was subjected to extraction with EtOAc and a saturated sodium hydrogen carbonate aqueous solution (three times). The organic layer was washed with a saturated sodium chloride aqueous solution, dried over anhydrous sodium sulfate, and evaporated under reduced pressure to remove the solvent. The residue was purified by neutral silica gel column chromatography (hexane:EtOAc=10:1) to isolate dimethyl 5-fluoromethylisophthalate (33) (2.57 g, 78%) as white crystals.
Quantity
3.36 g
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reactant
Reaction Step One
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150 mL
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solvent
Reaction Step One
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4 mL
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